Cas no 2549044-88-2 (6-Methyl-2-[2-(piperidine-1-carbonyl)morpholin-4-yl]pyridine-3-carbonitrile)

• Product Name: 6-Methyl-2-[2-(piperidine-1-carbonyl)morpholin-4-yl]pyridine-3-carbonitrile
• CAS No: 2549044-88-2
• MF: C₁₇H₂₂N₄O₂
• MW: 314.382183551788
• CID: 5314747
• PubChem ID: 154883442
• Update Time: 2025-05-21

6-Methyl-2-[2-(piperidine-1-carbonyl)morpholin-4-yl]pyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 6-Methyl-2-[2-(1-piperidinylcarbonyl)-4-morpholinyl]-3-pyridinecarbonitrile
• F6752-4714
• 6-methyl-2-[2-(piperidine-1-carbonyl)morpholin-4-yl]pyridine-3-carbonitrile
• AKOS040724129
• 2549044-88-2
• 6-Methyl-2-[2-(piperidine-1-carbonyl)morpholin-4-yl]pyridine-3-carbonitrile

• Inchi： 1S/C17H22N4O2/c1-13-5-6-14(11-18)16(19-13)21-9-10-23-15(12-21)17(22)20-7-3-2-4-8-20/h5-6,15H,2-4,7-10,12H2,1H3
• InChI Key： DOJIWHNPDBOENJ-UHFFFAOYSA-N
• SMILES： O1CCN(C2C(C#N)=CC=C(C)N=2)CC1C(N1CCCCC1)=O

Computed Properties

• Exact Mass: 314.17427596g/mol
• Monoisotopic Mass: 314.17427596g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 469
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 69.5Ų

Experimental Properties

• Density: 1.25±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 571.9±50.0 °C(Predicted)
• pka: 2.71±0.22(Predicted)

Additional information on 6-Methyl-2-[2-(piperidine-1-carbonyl)morpholin-4-yl]pyridine-3-carbonitrile

6-Methyl-2-[2-(piperidine-1-carbonyl)morpholin-4-yl]pyridine-3-carbonitrile: A Comprehensive Overview

The compound 6-Methyl-2-[2-(piperidine-1-carbonyl)morpholin-4-yl]pyridine-3-carbonitrile (CAS No: 2549044-88-2) is a complex organic molecule with significant potential in various fields, particularly in pharmaceutical research and development. This compound has garnered attention due to its unique chemical structure and promising biological activities, making it a subject of interest for researchers and industry professionals alike.

The molecular structure of this compound is characterized by a pyridine ring substituted with a methyl group at the 6-position and a cyano group at the 3-position. The 2-position of the pyridine ring is further substituted with a morpholine moiety, which is itself modified by the presence of a piperidine carbonyl group at its 2-position. This intricate structure contributes to the compound's stability, bioavailability, and potential pharmacological effects.

Recent studies have highlighted the biological activity of this compound, particularly its ability to modulate key cellular pathways involved in various diseases. For instance, research has shown that 6-Methyl-2-[2-(piperidine-1-carbonyl)morpholin-4-yl]pyridine-3-carbonitrile exhibits potent inhibitory effects on enzymes associated with neurodegenerative disorders, such as Alzheimer's disease. This finding underscores its potential as a lead compound for drug development targeting such conditions.

In addition to its pharmacological properties, the synthesis of this compound has been optimized through advanced chemical methodologies. The use of mild reaction conditions and efficient catalysts has enabled researchers to achieve high yields and purities, making it more accessible for large-scale production and further experimentation.

Furthermore, the morpholine moiety within the structure plays a crucial role in enhancing the compound's solubility and permeability, which are critical factors for drug delivery systems. This feature has led to investigations into its application in targeted drug delivery mechanisms, where precise control over drug release and distribution is essential.

The cyano group at the 3-position of the pyridine ring is another key functional group that contributes to the compound's reactivity and selectivity in various biochemical environments. This group has been shown to participate in hydrogen bonding interactions, which are vital for binding to specific protein targets and modulating their activity.

Recent advancements in computational chemistry have also provided deeper insights into the molecular interactions of this compound with biological targets. Through molecular docking studies and quantum mechanical calculations, researchers have been able to predict binding affinities and optimize structural modifications to enhance therapeutic efficacy.

Moreover, the methyl group at the 6-position of the pyridine ring serves as a lipophilic substituent, which enhances the compound's ability to cross cellular membranes. This characteristic is particularly advantageous in designing drugs that need to penetrate into specific tissues or compartments within the body.

In terms of industrial applications, this compound has shown promise in materials science as well. Its unique electronic properties make it a candidate for use in organic electronics, such as semiconductors and light-emitting diodes (LEDs). Ongoing research is exploring its potential as an active component in next-generation electronic devices.

The synthesis pathway for 6-Methyl-2-[2-(piperidine-1-carbonyl)morpholin-4-yl]pyridine-3-carbonitrile involves multiple steps, including nucleophilic substitutions, condensations, and oxidations. Each step requires precise control over reaction conditions to ensure optimal product formation and minimize side reactions.

One notable aspect of this compound is its modular structure, which allows for easy modification by replacing or altering specific functional groups. This flexibility enables researchers to explore a wide range of structural analogs, each with distinct properties tailored to specific applications.

Looking ahead, collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into clinically relevant therapeutics. Its versatility across multiple disciplines positions it as a valuable asset in both research and industrial settings.